Methyl 2-methylbutyrate
Methyl 2-methylbutyrate
Methyl 2-methylbutyrate is an important odor-active constituent of pineapple, apple, cantaloupe, cucumber and strawberries.
Methyl 2-methylbutyrate is the main component of the fragrance of Victoria. It is the volatile constituent of osmeterial secretions of 5th larval instars of a swallowtail, Papilio protenor demetrius.
Methyl (S)-2-methylbutanoate, also known as fema 2719, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl (S)-2-methylbutanoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl (S)-2-methylbutanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl (S)-2-methylbutanoate is primarily located in the cytoplasm. Outside of the human body, methyl (S)-2-methylbutanoate can be found in fruits and pomes. This makes methyl (S)-2-methylbutanoate a potential biomarker for the consumption of these food products.
Methyl (S)-2-Methylbutanoate is a fatty acid ester.
Methyl 2-methylbutyrate is the main component of the fragrance of Victoria. It is the volatile constituent of osmeterial secretions of 5th larval instars of a swallowtail, Papilio protenor demetrius.
Methyl (S)-2-methylbutanoate, also known as fema 2719, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl (S)-2-methylbutanoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl (S)-2-methylbutanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl (S)-2-methylbutanoate is primarily located in the cytoplasm. Outside of the human body, methyl (S)-2-methylbutanoate can be found in fruits and pomes. This makes methyl (S)-2-methylbutanoate a potential biomarker for the consumption of these food products.
Methyl (S)-2-Methylbutanoate is a fatty acid ester.
Brand Name:
Vulcanchem
CAS No.:
868-57-5
VCID:
VC21215624
InChI:
InChI=1S/C6H12O2/c1-4-5(2)6(7)8-3/h5H,4H2,1-3H3
SMILES:
CCC(C)C(=O)OC
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Methyl 2-methylbutyrate
CAS No.: 868-57-5
Cat. No.: VC21215624
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl 2-methylbutyrate is an important odor-active constituent of pineapple, apple, cantaloupe, cucumber and strawberries. Methyl 2-methylbutyrate is the main component of the fragrance of Victoria. It is the volatile constituent of osmeterial secretions of 5th larval instars of a swallowtail, Papilio protenor demetrius. Methyl (S)-2-methylbutanoate, also known as fema 2719, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl (S)-2-methylbutanoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl (S)-2-methylbutanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl (S)-2-methylbutanoate is primarily located in the cytoplasm. Outside of the human body, methyl (S)-2-methylbutanoate can be found in fruits and pomes. This makes methyl (S)-2-methylbutanoate a potential biomarker for the consumption of these food products. Methyl (S)-2-Methylbutanoate is a fatty acid ester. |
|---|---|
| CAS No. | 868-57-5 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | methyl 2-methylbutanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-4-5(2)6(7)8-3/h5H,4H2,1-3H3 |
| Standard InChI Key | OCWLYWIFNDCWRZ-UHFFFAOYSA-N |
| SMILES | CCC(C)C(=O)OC |
| Canonical SMILES | CCC(C)C(=O)OC |
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